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Introduction

Mycoplasma contamination is a pervasive and challenging issue in cell culture, with the
potential to significantly alter cell physiology, metabolism, and growth characteristics, thereby
compromising experimental results and the integrity of biological products. Due to their small
size and lack of a cell wall, mycoplasmas are resistant to many common antibiotics and are not
readily visible by standard microscopy, often leading to undetected contamination.

Wofasteril®, a peracetic acid (PAA)-based disinfectant, offers a broad spectrum of
antimicrobial activity, encompassing bactericidal, mycobactericidal, fungicidal, virucidal, and
sporicidal properties.[1] While its high cytotoxicity prohibits its direct use on live cell cultures as
a routine treatment, it serves as a powerful tool for preventing mycoplasma contamination
through the rigorous disinfection of laboratory surfaces and equipment. This document provides
detailed protocols for the use of Wofasteril® in a comprehensive mycoplasma contamination
control strategy.

Product Information and Efficacy

Wofasteril® products are concentrates that must be diluted for use.[1][2] The active ingredient,
peracetic acid, is a strong oxidizing agent that effectively eliminates a wide range of
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microorganisms. For a material-friendly and low-odor application, the manufacturer
recommends a combination method with alcapur®, a buffering agent.[1][2]

Table 1: Wofasteril® Formulations and Recommended Applications for Laboratory
Decontamination

Recommended Dilution for Key Features &
Product Name . . o
Surface Disinfection Applications

Broad-spectrum disinfectant
for surfaces and equipment.[1]
Combination with alcapur® (1
_ _ 2.0% for 1-4 hours contact _
Wofasteril® classic ) o part Wofasteril® to 3 parts
time (RKI listing) ] ]

alcapur® in water) is
recommended to reduce odor

and corrosiveness.[2]

] ] Fast-acting, low concentration
0.5% (50 ml in 10 liters of

_ _ formula. Decomposes into
1+1 Wofasteril® SC super water) for 30-60 minutes

acetic acid, water, and oxygen.

[3]

contact time

Suitable for hygienization of
) ) Apply 0.4 L of ready-to-use surfaces, equipment, and air in
Wofasteril® L special i N )
solution per mz2 sensitive areas like food

production and laboratories.[4]

Cytotoxicity of Peracetic Acid

It is critical to understand that peracetic acid, the active component of Wofasteril®, is highly
cytotoxic to mammalian cells. Direct contact of residual disinfectant with cell cultures can lead
to cell death.

Table 2: Summary of Peracetic Acid (PAA) Cytotoxicity Data
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Cell Type PAA Concentration  Observed Effect Reference
) Strong cytotoxic
Human Keratinocytes
=1 ppm effects; >50% cell [5]
(HaCaT) .
destruction at 10 ppm.
Higher cytotoxic
) potential than 2.5%
) ) 1% PAA solution ) )
Murine Fibroblasts ] ] Sodium Hypochlorite.
(tested in various [61[7]
(L929) o Induced cell death
dilutions) )
predominantly by
necrosis.
Normal Human Cell layer disruption
Bronchial Epithelial 12-24 ppm (vapor) and indicators of cell [3]

Cells (NHBE)

death.

These data underscore the necessity of ensuring that all surfaces and equipment treated with

Wofasteril® are free of active residuals before they are used for cell culture.

Experimental Protocols

Protocol for Routine Decontamination of Laboratory
Equipment to Prevent Mycoplasma Contamination

This protocol is designed for the disinfection of incubators, biosafety cabinets, and other

laboratory surfaces.

Materials:

o Wofasteril® concentrate (e.g., Wofasteril® classic)

¢ alcapur® (recommended for combination method)

o Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

o Sterile, deionized water

» Sterile wipes or cloths
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Procedure:

e Preparation of Disinfectant Solution:

o Work in a well-ventilated area.

o Prepare the desired volume of a 2.0% Wofasteril® solution by diluting the concentrate
with sterile deionized water.

o For the combination method, first add 3 parts alcapur® to the water, mix, and then add 1
part Wofasteril® classic.[2]

o Decontamination of CO2 Incubator:

[e]

Remove all cell cultures to a safe, uncontaminated incubator.

o Turn off the incubator and remove all internal components (shelves, water pan).

o Thoroughly clean all interior surfaces and components with a laboratory-grade detergent
and rinse with sterile water.

o Liberally apply the 2.0% Wofasteril® solution to all interior surfaces and components,
ensuring complete coverage.

o Allow a contact time of at least 1 hour.[1]

o After the contact time, thoroughly wipe down all surfaces with sterile water to remove any
residue.

o Allow the incubator and its components to air dry completely in a sterile environment (e.g.,
a biosafety cabinet).

o Crucially, leave the incubator to ventilate for at least 12-24 hours before reintroducing cell
cultures to ensure the degradation of residual peracetic acid.[8]

o Decontamination of Biosafety Cabinet:

o Clean the work surface and interior with 70% ethanol to remove loose debris.
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[e]

Apply the 2.0% Wofasteril® solution to the work surface and interior walls.

Allow a contact time of at least 30 minutes.

o

[¢]

Wipe away the disinfectant with sterile water and then with 70% ethanol.

[¢]

Allow the cabinet to air dry with the fan running for at least 30 minutes before use.

 Verification of Efficacy (Optional):

o Use ATP swabs or surface contact plates to verify the cleanliness of the surfaces post-
disinfection.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Don PPE

Grepare 2.0% Wofasteril® Solution

Decontamination

Remove Cultures & Equipment

l

Clean Surfaces with Detergent

:

Apply Wofasteril® Solution

:

Contact Time (1-4 hours)

Post-Treatment

Rinse with Sterile Water

Air Dry Completely

Ventilate (12-24 hours)

:

Reintroduce Cultures

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Phase 1: Cytotoxicity Testing

[Seed Cells in 96-well Platej

A

Grepare Wofasteril® Serial Dilutionsj

Y

[Treat Cells with DiIutionsj

Y

Incubate (24-72h)

Y
[Perform Viability Assay (MTT/MTS))

Phase 2: Elimination Trial

\

Getermine Max Tolerated DostD»————-I [Seed Contaminated Cellsj
|
I

Inform Starting Concéntration

Y

( Treat with Max Tolerated Dosej

Y

[ ulture for 7 Days (with treatmentD

Y

[Culture for 14+ Days (no treatmenta
Y

[Test for Mycoplasma (PCR)]
Mycoplasma Negative?

Culture Cured Treatment Failed

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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